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Compound of Interest

Compound Name: 2,6-Dimethoxynaphthalene

Cat. No.: B181337

An In-depth Technical Guide to the Safe Handling of 2,6-Dimethoxynaphthalene

This document provides comprehensive safety and handling information for 2,6-
Dimethoxynaphthalene, intended for researchers, scientists, and professionals in drug
development. The following sections detail the compound's properties, associated hazards,
and recommended procedures for its safe use in a laboratory setting.

Physicochemical and Identification Data

2,6-Dimethoxynaphthalene is an aromatic ether. Its key identifiers and physical properties are
summarized below.
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Property Value Citation(s)
CAS Number 5486-55-5 [1][21[3]

EC Number 226-816-9 [1]
Molecular Formula C12H1202 [1112][3]
Molecular Weight 188.22 g/mol [11[3]

Physical Form

Solid, crystals, or crystalline

[4]

powder.
Appearance Pale cream to cream. [4]
Melting Point 151.0-157.0 °C [4]

Storage Class

11 - Combustible Solids.

Water Hazard Class (WGK)

WGK 3 (severe hazard to

water).

Hazard Identification and Personal Protection

While specific toxicological properties for 2,6-Dimethoxynaphthalene have not been

thoroughly investigated, related compounds and its chemical class suggest potential hazards.

[5] It should be handled with care, assuming it may cause irritation to the eyes, skin, and

respiratory tract.[5]

General Safety Precautions:

Do not ingest or inhale.[5]

Avoid contact with eyes, skin, and clothing.[5]

Minimize dust generation and accumulation.[5]

Wash hands thoroughly after handling.[5]

Recommended Personal Protective Equipment (PPE):
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Equipment Specification

Citation(s)

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
Eye Protection OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European

Standard EN166.

[5]

Wear appropriate protective
gloves (e.g., Nitrile rubber)
) inspected prior to use. Dispose
Hand Protection )
of contaminated gloves after
use in accordance with good

laboratory practices.

Wear appropriate protective
Skin/Body Protection clothing to prevent skin

exposure.

[5]

A NIOSH/MSHA or European
Standard EN 149 approved
respirator (e.g., N95 type
Respiratory Protection P (e0 ] ype)
should be used if exposure
limits are exceeded or if

irritation is experienced.

[6]

Safe Handling and Storage

Proper handling and storage are critical to maintaining the integrity of 2,6-

Dimethoxynaphthalene and ensuring laboratory safety.

Engineering Controls:

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood,

to minimize inhalation exposure.[5][6][7]
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e Ensure safety showers and eyewash stations are readily accessible and in close proximity to
the workstation.[8]

General Handling Procedures:

e As an aromatic ether, 2,6-Dimethoxynaphthalene should be handled with an awareness of
potential peroxide formation. Ethers can react with oxygen in the presence of light to form
unstable peroxides, which can detonate upon concentration (e.g., during distillation) or
disturbance.[9][10][11]

» Avoid the formation of dust when handling the solid material.[6]

o Keep the compound away from incompatible materials such as strong oxidizing agents,
strong bases, acid anhydrides, and acid chlorides.[8]

Storage Conditions:
» Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][6]
e |tis advisable to store under an inert atmosphere.[8]

e Mark containers with the date of receipt and the date of first opening to track the potential for
peroxide formation.[11]

Emergency and First Aid Procedures

In the event of exposure or an accident, follow these procedures immediately.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC163340010&countryCode=US&language=en
https://www.benchchem.com/product/b181337?utm_src=pdf-body
https://health-safety.ed.ac.uk/guidance/hazardous-substances/ethers
https://www.ncbi.nlm.nih.gov/books/NBK55872/
http://www.docs.csg.ed.ac.uk/Safety/general/ethers/handling.pdf
https://www.fishersci.com/store/msds?partNumber=AC115030050&productDescription=2+6-DIHYDROXYNAPHTHALENE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC163340010&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/67557.pdf
https://www.fishersci.com/store/msds?partNumber=AC115030050&productDescription=2+6-DIHYDROXYNAPHTHALENE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC163340010&countryCode=US&language=en
http://www.docs.csg.ed.ac.uk/Safety/general/ethers/handling.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Exposure Route First Aid Measure Citation(s)

Remove from exposure and
move to fresh air immediately.
) If breathing is difficult or has
Inhalation ) e [5]
stopped, provide artificial
respiration and seek medical

aid.

Immediately flush skin with
plenty of water for at least 15

Skin Contact minutes while removing [5]
contaminated clothing and

shoes. Seek medical attention.

Immediately flush eyes with
plenty of water for at least 15

Eye Contact minutes, occasionally lifting the  [5]
upper and lower eyelids. Seek

medical attention.

Do NOT induce vomiting. If the
person is conscious and alert,

Ingestion rinse their mouth and have [5]
them drink 2-4 cupfuls of

water. Seek medical aid.

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or an
appropriate foam that is suitable for the surrounding fire.[5]

» Specific Hazards: During a fire, irritating and highly toxic gases may be generated through
thermal decomposition or combustion.[5]

e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[6][8]

Accidental Release Measures:
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» Personal Precautions: Ensure adequate ventilation and wear the proper personal protective
equipment as outlined in Section 2.[8]

o Containment and Cleanup: For spills, sweep up the solid material, avoiding dust generation,
and place it into a suitable, labeled container for disposal.[5][6] Prevent the product from
entering drains.[12]

Disposal Considerations

Chemical waste must be disposed of in accordance with local, regional, and national
regulations.[12] Waste generators are responsible for determining if a discarded chemical is
classified as hazardous waste.[8] Do not mix with other waste. Handle uncleaned containers as
you would the product itself.[12]

Experimental Protocols

The following provides a detailed methodology for a common laboratory task: weighing and
preparing a solution of 2,6-Dimethoxynaphthalene.

Protocol: Weighing and Solubilizing Solid 2,6-Dimethoxynaphthalene
e Preparation and PPE:

o Before beginning, ensure the chemical fume hood is operational and the work area is
clean.

o Don the required PPE: a lab coat, safety goggles, and appropriate chemical-resistant
gloves (e.g., nitrile).

e Weighing the Compound:
o Place a weigh boat on the analytical balance and tare the balance.

o Inside the chemical fume hood, carefully use a clean spatula to transfer the desired
amount of 2,6-Dimethoxynaphthalene powder from its storage container to the weigh
boat.
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o Minimize any dust creation. If dust is generated, ensure the fume hood sash is at the
appropriate height to capture it.

o Securely close the primary storage container of 2,6-Dimethoxynaphthalene.

o Record the precise weight of the compound.

e Transfer and Solubilization:

o Carefully transfer the weighed powder into an appropriate glass vessel (e.g., beaker or
flask).

o Add the desired solvent to the vessel in the fume hood.
o If necessary, use a magnetic stirrer or gentle agitation to fully dissolve the compound.
e Cleanup:

o Properly dispose of the used weigh boat and any contaminated materials (e.g., wipes) in
the designated solid chemical waste container.

o Wipe down the spatula and the work surface inside the fume hood.
o Remove gloves and wash hands thoroughly with soap and water.

Visualizations

The following diagrams illustrate key safety workflows and relationships for handling 2,6-
Dimethoxynaphthalene.
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Caption: Workflow for Safe Handling of 2,6-Dimethoxynaphthalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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